Cas no 10061-38-8 (Phenol,4,4'-[(1R,3aS,4S,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-(9CI))

Phenol,4,4'-[(1R,3aS,4S,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-(9CI) structure

10061-38-8 structure

Product Name:Phenol,4,4'-[(1R,3aS,4S,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-(9CI)

CAS No:10061-38-8

Molecular Formula:C₂₀H₂₂O₆

Molecular Weight:358.38508

CID:171609

PubChem ID:12309639

Phenol,4,4'-[(1R,3aS,4S,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-(9CI) Properties

Names and Identifiers

- Phenol,4,4'-[(1R,3aS,4S,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-(9CI)
- (-)-Epipinoresinol
- 1H,3H-Furo[3,4-c]furan, phenol deriv.
- Phenol,4,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2-methoxy-, [1R-(1a,3aa,4b,6aa)]-
- Phenol,4,4'-(tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis[2-methoxy-, stereoisomer(8CI)
- Symplocosigenol (7CI)
- Symplocosigenol
- 10061-38-8
- F92725
- FS-7739
- 4,4'-((1R,3AS,4S,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl)bis(2-methoxyphenol)
- 4-[(3R,3aS,6S,6aS)-6-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-2-methoxyphenol
- AKOS040760383
- 4-[(1R,3aS,4S,6aS)-4-(4-hydroxy-3-methoxyphenyl)-hexahydrofuro[3,4-c]furan-1-yl]-2-methoxyphenol
- +Expand
- InChIKey： HGXBRUKMWQGOIE-FQZPYLGXSA-N
- Inchi： InChI=1S/C20H22O6/c1-23-17-7-11(3-5-15(17)21)19-13-9-26-20(14(13)10-25-19)12-4-6-16(22)18(8-12)24-2/h3-8,13-14,19-22H,9-10H2,1-2H3/t13-,14-,19-,20+/m1/s1
- SMILES： COC1C(O)=CC=C([C@H]2OC[C@H]3[C@H](C4=CC=C(O)C(OC)=C4)OC[C@@H]23)C=1

Computed Properties

Exact Mass: 358.14166
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 4
Monoisotopic Mass: 358.14163842g/mol
Heavy Atom Count: 26
Complexity: 431
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 77.4Å²

Experimental Properties

PSA: 77.38
Boiling Point: 556.5±50.0 °C at 760 mmHg
Melting Point: 141.0-141.5 ºC (methanol )
Vapor Pressure: 0.0±1.6 mmHg at 25°C
Flash Point: 290.4±30.1 °C
Solubility: Very slightly soluble (0.14 g/l) (25 º C),
Color/Form: Powder
Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),

Phenol,4,4'-[(1R,3aS,4S,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-(9CI) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AE29430-5mg	(-)-Epipinoresinol	10061-38-8	97.5%	5mg	$660.00	2024-04-20
TargetMol Chemicals	TN1613-5 mg	(-)-Epipinoresinol	10061-38-8	98%	5mg	￥ 3,710
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E18030-5mg	(–)-epipinoresinol	10061-38-8	,HPLC≥95%	5mg	¥4640.0	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1613-1 mg	(-)-Epipinoresinol	10061-38-8		1mg	￥2353.00	2022-04-26

Phenol,4,4'-[(1R,3aS,4S,6aS)-tetrahydro-1H,3H-furo[3,4-c]furan-1,4-diyl]bis[2-methoxy-(9CI) Suppliers

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